N-{2-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}ethanamine

• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol
• IUPAC Name: N-[[2-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]methyl]ethanamine
• InChI: InChI=1S/C17H20ClNO2/c1-3-19-11-14-5-4-6-16(20-2)17(14)21-12-13-7-9-15(18)10-8-13/h4-10,19H,3,11-12H2,1-2H3
• InChI Key: OQZBAVJHONOIAJ-UHFFFAOYSA-N
• SMILES: CCNCC1=C(C(=CC=C1)OC)OCC2=CC=C(C=C2)Cl

Description

N-{2-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}ethanamine, also known as CLOBAZAM, is a chemical compound that belongs to the benzodiazepine class of drugs. It has been extensively studied for its potential use as an anti-epileptic and anxiolytic agent. In

Mechanism of Action

Clobazam works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to reduce the activity of neurons, which can lead to a reduction in seizures and anxiety. Clobazam specifically binds to the GABA-A receptor, which leads to an increase in the opening of chloride ion channels, resulting in hyperpolarization of the neuron and a reduction in its activity.
Biochemical and Physiological Effects:
Clobazam has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the frequency and severity of seizures in patients with epilepsy, and to reduce anxiety and improve sleep quality in patients with anxiety disorders. Clobazam has also been shown to have sedative effects, which can be useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

Clobazam has a number of advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the GABAergic system. It is also relatively easy to synthesize and has a long half-life, making it a useful compound for in vivo studies. However, Clobazam can have sedative effects, which can make it difficult to use in behavioral studies.

Future Directions

There are a number of future directions for research on Clobazam. One area of research is the development of new analogs with improved pharmacological properties, such as increased selectivity for specific GABA-A receptor subtypes. Another area of research is the investigation of the long-term effects of Clobazam use, particularly in children with epilepsy. Finally, there is a need for more research on the potential use of Clobazam in the treatment of other neurological and psychiatric disorders, such as bipolar disorder and schizophrenia.
Conclusion:
In conclusion, Clobazam is a well-characterized compound with a known mechanism of action that has been extensively studied for its potential use as an anti-epileptic and anxiolytic agent. It has a number of advantages for use in lab experiments, but also has some limitations due to its sedative effects. There are a number of future directions for research on Clobazam, including the development of new analogs with improved pharmacological properties and the investigation of its potential use in the treatment of other neurological and psychiatric disorders.

Synthesis Methods

Clobazam can be synthesized by the reaction of 3-methoxybenzylamine with 4-chlorobenzyl chloride in the presence of a base. The resulting product is then treated with ethyl chloroformate to obtain the final product. This synthesis method has been optimized to produce high yields of pure Clobazam.

Scientific Research Applications

Clobazam has been extensively studied for its potential use as an anti-epileptic and anxiolytic agent. It has been shown to be effective in the treatment of various types of seizures, including Lennox-Gastaut syndrome and epilepsy associated with tuberous sclerosis complex. Clobazam has also been shown to be effective in reducing anxiety and improving sleep quality in patients with anxiety disorders.